molecular formula C11H6ClFOS B8281845 2-Chloro-4-fluorophenyl 2-thienyl ketone

2-Chloro-4-fluorophenyl 2-thienyl ketone

Cat. No.: B8281845
M. Wt: 240.68 g/mol
InChI Key: AKULHHWJBJIZLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-fluorophenyl 2-thienyl ketone is a useful research compound. Its molecular formula is C11H6ClFOS and its molecular weight is 240.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H6ClFOS

Molecular Weight

240.68 g/mol

IUPAC Name

(2-chloro-4-fluorophenyl)-thiophen-2-ylmethanone

InChI

InChI=1S/C11H6ClFOS/c12-9-6-7(13)3-4-8(9)11(14)10-2-1-5-15-10/h1-6H

InChI Key

AKULHHWJBJIZLX-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)C(=O)C2=C(C=C(C=C2)F)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred mixture of 25.25 parts of thiophene, 58.1 parts of 2-chloro-4-fluorobenzoyl chloride and 200 parts of anhydrous benzene are added dropwise 78.16 parts of stannic chloride (fuming) at room temperature (slightly exothermic reaction: the temperature is kept for 3 hours at 25° C). The reaction mixture is poured onto a mixture of crushed ice and concentrated hydrochloric acid solution. The while is stirred for a few minutes and the layers are separated. The organic layer is diluted with 80 parts of toluene, washed successively with 200 parts of sodium hydroxide solution 5% and with 200 parts of water, dried and evaporated. The residue is distilled, yielding 2-chloro-4-fluorophenyl 2-thienyl ketone; bp. 129°-130° C at 0.5 mm pressure.
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Synthesis routes and methods II

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